Cas no 53146-47-7 (2-Propanol,1,3-bis(2-methylpropoxy)-)

• Product Name: 2-Propanol,1,3-bis(2-methylpropoxy)-
• CAS No: 53146-47-7
• MF: C₁₁H₂₄O₃
• MW: 204.306464195251
• CID: 381340
• PubChem ID: 104417
• Update Time: 2025-04-19

2-Propanol,1,3-bis(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1,3-bis(2-methylpropoxy)-
• 1,3-Bis(2-methylpropoxy)propan-2-ol
• 1,3-bis(2-methylpropoxy)-2-propanol
• SCHEMBL1836147
• 1,3-bis-(2-Methylpropoxy)propan-2-ol
• EINECS 258-391-0
• 1,3-diisobutoxypropan-2-ol
• DTXSID10201228
• 53146-47-7
• NS00032663

• Inchi： 1S/C11H24O3/c1-9(2)5-13-7-11(12)8-14-6-10(3)4/h9-12H,5-8H2,1-4H3
• InChI Key： NUYSFVDIFREUIM-UHFFFAOYSA-N
• SMILES： O(CC(C)C)CC(COCC(C)C)O

Computed Properties

• Exact Mass: 204.17262
• Monoisotopic Mass: 204.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69